Cas no 2224285-01-0 (3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid)
2224285-01-0 structure
Product Name:3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid
CAS No:2224285-01-0
MF:C11H19NO3
MW:213.273463487625
CID:5411379
PubChem ID:136557984
Update Time:2023-08-26
3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2224285-01-0
- 3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid
- Z2792081709
- EN300-6707917
- AKOS034032226
-
- Inchi: 1S/C11H19NO3/c1-8-7-12(9(2)13)6-5-10(8)3-4-11(14)15/h8,10H,3-7H2,1-2H3,(H,14,15)
- InChI Key: OATUADANJMRUDQ-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCC(CCC(=O)O)C(C)C1
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57.6Ų
3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6707917-0.05g |
3-(1-acetyl-3-methylpiperidin-4-yl)propanoic acid |
2224285-01-0 | 95.0% | 0.05g |
$972.0 | 2025-03-13 | |
| Enamine | EN300-6707917-0.1g |
3-(1-acetyl-3-methylpiperidin-4-yl)propanoic acid |
2224285-01-0 | 95.0% | 0.1g |
$1019.0 | 2025-03-13 | |
| Enamine | EN300-6707917-0.25g |
3-(1-acetyl-3-methylpiperidin-4-yl)propanoic acid |
2224285-01-0 | 95.0% | 0.25g |
$1065.0 | 2025-03-13 | |
| Enamine | EN300-6707917-0.5g |
3-(1-acetyl-3-methylpiperidin-4-yl)propanoic acid |
2224285-01-0 | 95.0% | 0.5g |
$1111.0 | 2025-03-13 | |
| Enamine | EN300-6707917-1.0g |
3-(1-acetyl-3-methylpiperidin-4-yl)propanoic acid |
2224285-01-0 | 95.0% | 1.0g |
$1157.0 | 2025-03-13 | |
| Enamine | EN300-6707917-2.5g |
3-(1-acetyl-3-methylpiperidin-4-yl)propanoic acid |
2224285-01-0 | 95.0% | 2.5g |
$2268.0 | 2025-03-13 | |
| Enamine | EN300-6707917-5.0g |
3-(1-acetyl-3-methylpiperidin-4-yl)propanoic acid |
2224285-01-0 | 95.0% | 5.0g |
$3355.0 | 2025-03-13 | |
| Enamine | EN300-6707917-10.0g |
3-(1-acetyl-3-methylpiperidin-4-yl)propanoic acid |
2224285-01-0 | 95.0% | 10.0g |
$4974.0 | 2025-03-13 |
3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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